N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H13NO3S2/c21-18(13-7-8-24-11-13)17-6-5-14(25-17)10-20-19(22)16-9-12-3-1-2-4-15(12)23-16/h1-9,11H,10H2,(H,20,22)
• InChI Key: NABKKIODFHJTAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC3=CC=C(S3)C(=O)C4=CSC=C4
• Molecular Formula: C19H13NO3S2
• Molecular Weight: 367.4 g/mol

Description

“N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzofuran-2-carboxamide” is a compound that contains a thiophene nucleus. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs have been synthesized by medicinal chemists to produce a combinatorial library and carry out exhaustive efforts in the search of lead molecules. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The highest HOMO–LUMO energy gap shows that the compound is the most stable and the least reactive.

Chemical Reactions Analysis

The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Metabolism and Pharmacokinetics

Renzulli et al. (2011) studied the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist, highlighting the process of drug metabolism and the identification of metabolites through high-performance liquid chromatography-mass spectrometry and NMR spectroscopy. This research sheds light on the pharmacokinetic profile of benzofuran carboxamide derivatives, suggesting their potential in therapeutic applications, particularly in insomnia treatment (Renzulli et al., 2011).

Antimicrobial Activity

Idrees et al. (2019) synthesized and characterized novel 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives, evaluating their antibacterial activity against a range of pathogenic microorganisms. The study highlights the potential of benzofuran and thiophene-containing carboxamides as antimicrobial agents (Idrees et al., 2019).

Organic Synthesis and Chemical Reactions

A study by Debruin and Boros (1990) presented a novel method for synthesizing N-monosubstituted thioamides from carboxylic acid chlorides and primary amines, involving a commercially available organophosphorus reagent. This research contributes to the field of organic synthesis, demonstrating the versatility of thiophene-2-carboxamide derivatives in chemical transformations (Debruin & Boros, 1990).

Materials Science Applications

Walker et al. (2011) explored the solubilities of organic semiconductors in various solvents, utilizing benzofuran and thiophene derivatives. Their work aids in the selection of solvents for the fabrication of organic electronic devices, demonstrating the application of these compounds in materials science and engineering (Walker et al., 2011).

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for future research.

Mechanism of Action

Target of Action

Thiophene-based compounds have been reported to possess a wide range of therapeutic properties . They are known to exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Mode of Action

Thiophene derivatives are known to interact with various biological targets to exert their effects . The interaction of the compound with its targets leads to changes in cellular processes, which can result in therapeutic effects.

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways to exert their therapeutic effects . These effects can include modulation of enzyme activity, interaction with cellular receptors, and alteration of signal transduction pathways.

Result of Action

The therapeutic effects of thiophene derivatives can include anti-inflammatory, antimicrobial, and anticancer activities, among others .